Cas no 84632-50-8 (Benzonitrile,3,3'-(2,3,5,6-tetrahydro-3,6-dioxopyrrolo[3,4-c]pyrrole-1,4-diyl)bis-)

• Product Name: Benzonitrile,3,3'-(2,3,5,6-tetrahydro-3,6-dioxopyrrolo[3,4-c]pyrrole-1,4-diyl)bis-
• CAS No: 84632-50-8
• MF: C₂₀H₁₀N₄O₂
• MW: 338.319003582001
• MDL: MFCD28167992
• CID: 707413
• PubChem ID: 135440630
• Update Time: 2024-12-09

Benzonitrile,3,3'-(2,3,5,6-tetrahydro-3,6-dioxopyrrolo[3,4-c]pyrrole-1,4-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,3'-(2,3,5,6-tetrahydro-3,6-dioxopyrrolo[3,4-c]pyrrole-1,4-diyl)bis-
• Pigment orange 71
• 1,4-Diketo-3,6-di(3-cyanophenyl)pyrrolo(3,4-c)pyrrole
• 3,6-Bis(3-cyanophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• Benzonitrile, 3,3-(2,3,5,6-tetrahydro-3,6-dioxopyrrolo3,4-cpyrrole-1,4-diyl)bis-
• C.I. 561200
• C.I. Pigment Orange 71
• Pyrrolo[3,4-c]pyrrole, benzonitrile deriv.
• 3,3′-(2,3,5,6-Tetrahydro-3,6-dioxopyrrolo[3,4-c]pyrrole-1,4-diyl)bis[benzonitrile] (ACI)
• Pyrrolo[3,4-c]pyrrole, benzonitrile deriv. (ZCI)
• Cromophtal DPP Orange TR
• Cromophtal DPP Orange TRP
• DPP Orange TR
• DPP Orange TRP
• Irgazin DPP Cosmoray
• Irgazin DPP Orange 398
• Irgazin Orange D 2905
• PO 71
• NCJJATWTZAPAMW-UHFFFAOYSA-N
• NS00077687
• SCHEMBL815228
• 84632-50-8
• DTXSID901020020
• 3-[4-(3-cyanophenyl)-3-hydroxy-6-oxo-2H-pyrrolo[3,4-c]pyrrol-1-yl]benzonitrile
• WAEJKWBHPKBKKZ-UHFFFAOYSA-N
• SCHEMBL21436615

• MDL： MFCD28167992
• Inchi： 1S/C20H10N4O2/c21-9-11-3-1-5-13(7-11)17-15-16(20(26)23-17)18(24-19(15)25)14-6-2-4-12(8-14)10-22/h1-8H,(H,23,26)(H,24,25)
• InChI Key： NCJJATWTZAPAMW-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C2=C3C(=C(C4C=C(C#N)C=CC=4)NC3=O)C(=O)N2)C=CC=1

Computed Properties

• Exact Mass: 338.08000
• Monoisotopic Mass: 338.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 751.7±60.0 °C at 760 mmHg
• Flash Point: 408.4±32.9 °C
• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
• PSA: 113.30000
• LogP: 2.68316
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Benzonitrile,3,3'-(2,3,5,6-tetrahydro-3,6-dioxopyrrolo[3,4-c]pyrrole-1,4-diyl)bis- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines